Cas no 2008-59-5 (1-isocyano-3-nitrobenzene)

• Product Name: 1-isocyano-3-nitrobenzene
• CAS No: 2008-59-5
• MF: C₇H₄N₂O₂
• MW: 148.118861198425
• CID: 280320
• PubChem ID: 121274
• Update Time: 2025-04-19

1-isocyano-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyano-3-nitro-
• 1-Isocyano-3-nitrobenzene
• 3-NITROPHENYLISOCYANIDE
• AKOS006276863
• 1,2,3,4-tetrahydronaphthalen-1-ylidineacetaticacidethylester
• Benzene, 1-isocyano-3-nitro-
• EN300-1177064
• m-Nitrophenyl isocyanide
• SCHEMBL2913743
• GS-0333
• AM20030293
• Phenyl isocyanide, m-nitro-
• 2008-59-5
• 3-isocyanonitrobenzene
• DTXSID00173900
• 1-isocyano-3-nitrobenzene

• MDL： MFCD01937393
• Inchi： 1S/C7H4N2O2/c1-8-6-3-2-4-7(5-6)9(10)11/h2-5H
• InChI Key： YZCSJSFXYQDTCK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=C(C=1)[N+]#[C-])=O

Computed Properties

• Exact Mass: 148.02732
• Monoisotopic Mass: 148.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 47.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes